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Compound of Interest

Compound Name: 2-Benzylideneheptanal-d5

Cat. No.: B12375505 Get Quote

Technical Guide: 2-Benzylideneheptanal-d5
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the supplier specifications for 2-
Benzylideneheptanal-d5, a deuterated analog of 2-Benzylideneheptanal. This document is

intended for researchers, scientists, and professionals in drug development who utilize stable

isotope-labeled compounds in their work.

Core Compound Specifications
2-Benzylideneheptanal-d5 is a synthetic, stable isotope-labeled compound where five

hydrogen atoms on the phenyl ring have been replaced with deuterium. This labeling provides

a distinct mass shift, making it a valuable internal standard for mass spectrometry-based

quantitative analysis.

A summary of the typical physical and chemical properties of 2-Benzylideneheptanal-d5 is

provided in the table below. These values are representative of commercially available

products and may vary slightly between suppliers and batches.
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Property Specification

Chemical Name 2-(Phenyl-d5-methylene)heptanal

Synonyms α-Pentylcinnamaldehyde-d5, Amyl Cinnamal-d5

Molecular Formula C₁₄H₁₃D₅O

Molecular Weight 207.32 g/mol

CAS Number 2734302-95-3

Appearance Neat (liquid or solid)

Chemical Purity (GC-MS) >85% (Typical)

Isotopic Enrichment ≥98 atom % D (Typical)

Storage Conditions -20°C for long-term storage

Experimental Protocols for Quality Control
The quality and purity of 2-Benzylideneheptanal-d5 are critical for its use in sensitive

analytical applications. The following are generalized experimental protocols for the

determination of chemical purity and isotopic enrichment, based on standard analytical

techniques for similar deuterated compounds.

Chemical Purity Determination by Gas Chromatography-
Mass Spectrometry (GC-MS)
Objective: To determine the chemical purity of 2-Benzylideneheptanal-d5 and identify any

potential impurities.

Instrumentation:

Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm) is suitable.

Procedure:
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Sample Preparation: Prepare a dilute solution of 2-Benzylideneheptanal-d5 in a high-purity

organic solvent such as hexane or ethyl acetate. A typical concentration is 1 mg/mL.

GC-MS Parameters:

Injector Temperature: 250 °C

Oven Temperature Program:

Initial temperature: 70 °C, hold for 2 minutes

Ramp: 10 °C/min to 280 °C

Hold: 5 minutes at 280 °C

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-400.

Data Analysis: The chemical purity is determined by the area percentage of the main peak in

the total ion chromatogram (TIC). Impurities are identified by their mass spectra and

retention times.

Isotopic Enrichment and Structural Confirmation by
Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To confirm the isotopic enrichment (deuterium incorporation) and the structural

integrity of the molecule.

Instrumentation:

High-resolution NMR spectrometer (e.g., 400 MHz or higher)

Procedure:
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Sample Preparation: Dissolve an appropriate amount of 2-Benzylideneheptanal-d5 in a

suitable deuterated solvent (e.g., Chloroform-d, CDCl₃).

¹H NMR Analysis:

Acquire a standard proton NMR spectrum.

The absence or significant reduction of signals in the aromatic region (typically ~7.2-7.5

ppm) compared to the non-deuterated standard confirms the high level of deuterium

incorporation on the phenyl ring.

The remaining proton signals corresponding to the heptanal chain should be present and

show the expected chemical shifts and coupling patterns.

²H NMR Analysis:

Acquire a deuterium NMR spectrum.

The presence of a signal in the aromatic region confirms the location of the deuterium

atoms on the phenyl ring.

¹³C NMR Analysis:

Acquire a carbon-13 NMR spectrum.

The carbon signals of the deuterated phenyl ring will show characteristic splitting patterns

(C-D coupling) and a slight upfield shift compared to the non-deuterated compound.

Data Analysis: Isotopic enrichment can be estimated by comparing the integral of the

residual proton signals in the aromatic region of the ¹H NMR spectrum to the integrals of the

protons on the heptanal chain. For a more accurate determination, mass spectrometry is

often used in conjunction with NMR.

Quality Control and Data Analysis Workflow
The following diagram illustrates a typical workflow for the quality control and analysis of a

stable isotope-labeled compound like 2-Benzylideneheptanal-d5.
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Quality Control Workflow for 2-Benzylideneheptanal-d5
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To cite this document: BenchChem. [2-Benzylideneheptanal-d5 supplier specifications].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12375505#2-benzylideneheptanal-d5-supplier-
specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b12375505#2-benzylideneheptanal-d5-supplier-specifications
https://www.benchchem.com/product/b12375505#2-benzylideneheptanal-d5-supplier-specifications
https://www.benchchem.com/product/b12375505#2-benzylideneheptanal-d5-supplier-specifications
https://www.benchchem.com/product/b12375505#2-benzylideneheptanal-d5-supplier-specifications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12375505?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

